Cas no 1112171-42-2 (Benzene, 1-ethyl-2-(2-nitroethenyl)-)
1112171-42-2 structure
Product Name:Benzene, 1-ethyl-2-(2-nitroethenyl)-
CAS No:1112171-42-2
MF:C10H11NO2
MW:177.199842691422
CID:5790479
Update Time:2023-11-18
Benzene, 1-ethyl-2-(2-nitroethenyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1-ethyl-2-(2-nitroethenyl)-
-
- Inchi: 1S/C10H11NO2/c1-2-9-5-3-4-6-10(9)7-8-11(12)13/h3-8H,2H2,1H3
- InChI Key: VBDJOOCRQJTSOL-UHFFFAOYSA-N
- SMILES: C1(CC)=CC=CC=C1C=C[N+]([O-])=O
Experimental Properties
- Density: 1?+-.0.06 g/cm3(Predicted)
- Boiling Point: 283.1±9.0 °C(Predicted)
Benzene, 1-ethyl-2-(2-nitroethenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1672401-0.05g |
1-ethyl-2-(2-nitroethenyl)benzene |
1112171-42-2 | 0.05g |
$660.0 | 2023-06-04 | ||
| Enamine | EN300-1672401-0.1g |
1-ethyl-2-(2-nitroethenyl)benzene |
1112171-42-2 | 0.1g |
$691.0 | 2023-06-04 | ||
| Enamine | EN300-1672401-0.25g |
1-ethyl-2-(2-nitroethenyl)benzene |
1112171-42-2 | 0.25g |
$723.0 | 2023-06-04 | ||
| Enamine | EN300-1672401-0.5g |
1-ethyl-2-(2-nitroethenyl)benzene |
1112171-42-2 | 0.5g |
$754.0 | 2023-06-04 | ||
| Enamine | EN300-1672401-1.0g |
1-ethyl-2-(2-nitroethenyl)benzene |
1112171-42-2 | 1g |
$785.0 | 2023-06-04 | ||
| Enamine | EN300-1672401-2.5g |
1-ethyl-2-(2-nitroethenyl)benzene |
1112171-42-2 | 2.5g |
$1539.0 | 2023-06-04 | ||
| Enamine | EN300-1672401-5.0g |
1-ethyl-2-(2-nitroethenyl)benzene |
1112171-42-2 | 5g |
$2277.0 | 2023-06-04 | ||
| Enamine | EN300-1672401-10.0g |
1-ethyl-2-(2-nitroethenyl)benzene |
1112171-42-2 | 10g |
$3376.0 | 2023-06-04 |
Benzene, 1-ethyl-2-(2-nitroethenyl)- Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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